Cas no 56258-32-3 (3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-)

• Product Name: 3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
• CAS No: 56258-32-3
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 368171
• PubChem ID: 104860
• Update Time: 2025-07-01

3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- Chemical and Physical Properties

Names and Identifiers

• 3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
• (6aR,6bS,7S)-3,6a,7,10-tetrahydroxy-4,9-dioxo-4,5,6,6a,6b,7,8,9-octahydroperylene
• altertoxin I
• (1S,12aR,12bS)-1,4,9,12a-tetrahydroxy-1,2,11,12,12a,12b-hexahydroperylene-3,10-dione
• Altertoxin-I
• CCRIS 2190
• (1S,12aR,12bS)-1,2,11,12,12a,12b-Hexahydro-1,4,9,12a-tetrahydroxy-3,10-perylenedione
• Dihydroalterperylenol
• CHEBI:226199
• CHEMBL521470
• altertoxin-1
• Dihydroalterperylenol; 3,10-Perylenedione, 1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, [1S-(1?,12a?,12b?)]-; (1S,12aR,12bS)-1,2,11,12,12a,12b-Hexahydro-1,4,9,12a-tetrahydroxy-3,10-perylenedione
• 3,10-Perylenedione, 1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
• (12S,12aS,12bR)-4,9,12,12b-tetrahydroxy-2,11,12,12a-tetrahydro-1H-perylene-3,10-dione
• 1,4,9,12a-Tetrahydroxy-1,2,11,12,12a,12b-hexahydroperylene-3,10-dione
• 56258-32-3
• AKOS040740694
• CS-0085164
• BDBM50479261
• BA162708
• Altertoxin I 10 microg/mL in Acetonitrile
• HY-N6724
• DTXSID40971689
• SCHEMBL22837286
• 1,2,7,8,12b-pentahydro-1,4,6b,10-tetrahydroxyperylene-3,9-dione
• Altertoxin l
• DA-50365
• Dihydroalterperylenol; 3,10-Perylenedione, 1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, [1S-(1a,12ass,12ba)]-; (1S,12aR,12bS)-1,2,11,12,12a,12b-Hexahydro-1,4,9,12a-tetrahydroxy-3,10-perylenedione

• Inchi： 1S/C20H16O6/c21-10-3-1-8-9-2-4-11(22)17-12(23)5-6-20(26,18(9)17)19-14(25)7-13(24)16(10)15(8)19/h1-4,14,19,21-22,25-26H,5-7H2/t14-,19+,20-/m0/s1
• InChI Key： GJIALGLHOBXNAT-KPOBHBOGSA-N
• SMILES： O[C@]12CCC(C3=C(C=CC(C4=CC=C(C5C(C[C@@H]([C@@H]1C4=5)O)=O)O)=C23)O)=O

Computed Properties

• Exact Mass: 352.095
• Monoisotopic Mass: 352.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.694±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 699.8°Cat760mmHg
• Flash Point: 391°C
• Refractive Index: 1.808
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 115.06000
• LogP: 1.97340

3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- Security Information

• Hazardous Material transportation number：3172
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones

Additional information on 3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-

3,10-Perylenedione, 1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-: A Comprehensive Overview

The compound CAS No. 56258-32-3, also known as 3,10-Perylenedione, is a highly specialized organic molecule with a complex structure and significant potential in various scientific and industrial applications. This compound belongs to the class of perylenequinones, which are known for their unique electronic properties and structural diversity. The molecule's full name is 3,10-Perylenedione, 1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-, indicating its intricate stereochemistry and functional groups.

Recent studies have highlighted the importance of perylenequinones in the field of materials science and biotechnology. For instance, researchers have explored the use of CAS No. 56258-32-3 as a potential candidate for developing advanced materials with tailored electronic properties. Its unique structure allows for strong intermolecular interactions and high stability under various conditions. These characteristics make it an ideal candidate for applications in organic electronics and optoelectronic devices.

The stereochemistry of CAS No. 56258-32-3 plays a crucial role in determining its physical and chemical properties. The specific configuration (R,S) at the stereogenic centers contributes to its chirality and optical activity. This property has been leveraged in recent studies to explore its potential as a chiral catalyst in asymmetric synthesis reactions. The compound's ability to induce asymmetry in chemical reactions has opened new avenues for the development of enantioselective processes in pharmaceuticals and agrochemicals.

One of the most promising applications of CAS No. 56258-32-3 lies in its use as a fluorescent probe for bioimaging applications. Due to its high quantum yield and photostability under physiological conditions